![molecular formula C23H18BrN3O B3608438 6-bromo-2-(4-methylphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide](/img/structure/B3608438.png)
6-bromo-2-(4-methylphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide
Overview
Description
6-bromo-2-(4-methylphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide, also known as BMQ, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. BMQ is a quinoline derivative that exhibits a range of biological activities, making it an attractive candidate for research in drug development, cancer treatment, and other fields.
Mechanism of Action
The mechanism of action of 6-bromo-2-(4-methylphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. Additionally, this compound has been shown to exhibit antimicrobial activity by disrupting bacterial cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit the growth of tumors in vivo. This compound has also been shown to exhibit antimicrobial activity by disrupting bacterial cell membranes and inhibiting bacterial growth. Additionally, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
6-bromo-2-(4-methylphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has several advantages for lab experiments, including its potent anticancer and antimicrobial activity, making it an attractive candidate for drug development and cancer treatment research. However, this compound has some limitations, including its low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
Future research on 6-bromo-2-(4-methylphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide should focus on its potential applications in drug development and cancer treatment. Additional studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Additionally, more research is needed to determine the optimal dosage and administration of this compound for in vivo studies. Other potential future directions for research on this compound include its potential applications in antimicrobial activity and anti-inflammatory activity.
Scientific Research Applications
6-bromo-2-(4-methylphenyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been studied for its potential applications in various fields, including drug development, cancer treatment, and antimicrobial activity. This compound exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
6-bromo-2-(4-methylphenyl)-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18BrN3O/c1-15-4-6-17(7-5-15)22-12-20(19-11-18(24)8-9-21(19)27-22)23(28)26-14-16-3-2-10-25-13-16/h2-13H,14H2,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIOBYQDESNGUMH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NCC4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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